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Compound of Interest

Compound Name:
SODIUM DIAMYL

SULFOSUCCINATE

Cat. No.: B1592630 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of Sodium Diamyl Sulfosuccinate, a common

surfactant that requires careful handling due to its potential as a skin and eye irritant.[1][2][3][4]

[5] Adherence to these guidelines will help maintain a safe laboratory environment and ensure

compliance with local waste disposal regulations.

I. Hazard Profile and Personal Protective Equipment
(PPE)
Sodium Diamyl Sulfosuccinate is classified as a skin and eye irritant.[1][2][3][4] Before

handling this chemical for disposal or any other purpose, it is crucial to wear appropriate

Personal Protective Equipment (PPE).

Required PPE:

Gloves: Wear protective gloves.

Eye Protection: Use tight-fitting safety glasses or goggles.[1]

Clothing: A lab coat or other protective clothing is recommended.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1592630?utm_src=pdf-interest
https://www.benchchem.com/product/b1592630?utm_src=pdf-body
https://www.abpsoil.com/images/MSDS/MSDS+sulfosuccinate.pdf
https://www.chemos.de/import/data/msds/MSDS_922-80-5_GB_EN_A0069923.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diamyl-sodium-sulfosuccinate
http://cdn.chemservice.com/product/msdsnew/External/English/NG-S465%20English%20SDS%20US.pdf
https://haz-map.com/Agents/17541
https://www.benchchem.com/product/b1592630?utm_src=pdf-body
https://www.abpsoil.com/images/MSDS/MSDS+sulfosuccinate.pdf
https://www.chemos.de/import/data/msds/MSDS_922-80-5_GB_EN_A0069923.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diamyl-sodium-sulfosuccinate
http://cdn.chemservice.com/product/msdsnew/External/English/NG-S465%20English%20SDS%20US.pdf
https://www.abpsoil.com/images/MSDS/MSDS+sulfosuccinate.pdf
https://www.abpsoil.com/images/MSDS/MSDS+sulfosuccinate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


II. Disposal Procedures for Sodium Diamyl
Sulfosuccinate
The appropriate disposal method for Sodium Diamyl Sulfosuccinate depends on its form

(solid or aqueous solution) and the quantity to be discarded. Always consult your institution's

Environmental Health and Safety (EHS) office and local regulations for specific requirements.

Step 1: Characterize the Waste

Identify whether you are disposing of:

Pure Sodium Diamyl Sulfosuccinate (Solid/Concentrate): This is the neat chemical as

supplied.

Dilute Aqueous Solutions: Solutions containing Sodium Diamyl Sulfosuccinate.

Contaminated Materials: Items such as paper towels, gloves, or inert absorbents that have

come into contact with the chemical.

Step 2: Segregate the Waste

Chemical waste must be segregated to prevent dangerous reactions.[6][7] Do not mix Sodium
Diamyl Sulfosuccinate waste with incompatible materials. Store it separately from strong

acids, bases, and oxidizers.[7]

Step 3: Containerization and Labeling

Containers: Use a container that is compatible with the chemical waste. For solid waste, a

sealed bag or container is appropriate. For liquid waste, use a tightly sealed, non-reactive

bottle.[6] Ensure the container is in good condition and will not leak.

Labeling: All waste containers must be clearly labeled with their contents, including the

chemical name ("Sodium Diamyl Sulfosuccinate Waste") and approximate concentration.

[6] The date the waste was first added to the container should also be included.[8]

Step 4: Disposal Path Selection
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The following flowchart outlines the decision-making process for selecting the correct disposal

path:

Start: Characterize
Sodium Diamyl Sulfosuccinate Waste

Is the waste pure solid, concentrated liquid, or contaminated material?

Is the waste a dilute aqueous solution?

No

Collect in a labeled, sealed hazardous waste container.

YesConsult local regulations and institutional guidelines for drain disposal of surfactants.

Yes

Arrange for pickup by a licensed hazardous waste disposal service.

End

Are there specific prohibitions against drain disposal of this surfactant?

Yes

Dispose of down the sanitary sewer with copious amounts of water.

No
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Caption: Disposal Decision Flowchart for Sodium Diamyl Sulfosuccinate Waste.

Detailed Disposal Instructions:

Pure Solid, Concentrated Liquid, and Contaminated Materials:

Carefully place the waste into a designated and properly labeled hazardous waste

container.[4]

For spills, absorb the material with an inert substance like sand or vermiculite, then collect

the absorbed material into the waste container.[1][4]

Store the container in a designated satellite accumulation area.[7]

Contact your institution's EHS office to arrange for pickup and disposal by a licensed

waste disposal company.[1][4]

Dilute Aqueous Solutions:

Some jurisdictions may permit the drain disposal of dilute, non-toxic surfactant solutions.

[7][9]

Crucially, you must first consult your local wastewater regulations and your institution's

EHS guidelines.[7][10] Some regulations prohibit the drain disposal of any surfactants.[7]

If permitted, flush the solution down the sanitary sewer with a large excess of water.

If drain disposal is not permitted, collect the aqueous waste in a labeled hazardous waste

container and arrange for professional disposal.

III. Quantitative Data Summary
While specific disposal limits are highly dependent on local regulations, the following table

summarizes key hazard information for Sodium Diamyl Sulfosuccinate.
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Property Data Source Citation

GHS Hazard Statements H315: Causes skin irritation. [1][2]

H319: Causes serious eye

irritation.
[1][2][3]

CAS Number 922-80-5 [1][2]

Molecular Formula C₁₄H₂₅NaO₇S [1][3]

Note: The absence of specific quantitative disposal limits in readily available safety data sheets

underscores the importance of consulting local and institutional authorities.

By following these structured procedures, laboratory professionals can manage and dispose of

Sodium Diamyl Sulfosuccinate waste in a manner that is safe, responsible, and compliant.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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